Cas no 229620-58-0 (Pyridine, 3-nitro-2-[3-(trifluoromethyl)phenoxy]-)
229620-58-0 structure
Product Name:Pyridine, 3-nitro-2-[3-(trifluoromethyl)phenoxy]-
CAS No:229620-58-0
MF:C12H7F3N2O3
MW:284.190793275833
CID:3916005
PubChem ID:288110
Update Time:2025-04-22
Pyridine, 3-nitro-2-[3-(trifluoromethyl)phenoxy]- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 3-nitro-2-[3-(trifluoromethyl)phenoxy]-
- 3-nitro-2-[3-(trifluoromethyl)phenoxy]pyridine
- NSC-148800
- 229620-58-0
- 3-Nitro-2-(3-(trifluoromethyl)phenoxy)pyridine
- NSC148800
- AJ-333/25006171
- SCHEMBL1307813
- 3-Nitro-2-(3-trifluoromethyl-phenoxy)-pyridine
-
- Inchi: 1S/C12H7F3N2O3/c13-12(14,15)8-3-1-4-9(7-8)20-11-10(17(18)19)5-2-6-16-11/h1-7H
- InChI Key: DXDXAPIJIQXQIH-UHFFFAOYSA-N
- SMILES: [N+](=O)([O-])C1C=CC=NC=1OC1=CC=CC(=C1)C(F)(F)F
Computed Properties
- Exact Mass: 284.04087658Da
- Monoisotopic Mass: 284.04087658Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 67.9Ų
Pyridine, 3-nitro-2-[3-(trifluoromethyl)phenoxy]- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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